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Compound of Interest

Compound Name: L-(-)-Neopterin

Cat. No.: B1678176 Get Quote

L-(-)-Neopterin: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
L-(-)-Neopterin, a catabolic product of guanosine triphosphate (GTP), is a pteridine derivative

that serves as a crucial biomarker for the activation of the cellular immune system.[1] Produced

primarily by human macrophages upon stimulation by interferon-gamma (IFN-γ), its levels in

bodily fluids provide valuable insights into the pro-inflammatory immune status.[2] This

technical guide provides an in-depth overview of the fundamental properties, structure,

biosynthesis, and analytical methodologies pertaining to L-(-)-Neopterin, tailored for

professionals in research and drug development.

Core Properties and Structure
L-(-)-Neopterin is a heterocyclic compound with a pyrazino[2,3-d]pyrimidine ring system. Its

structure is characterized by a 2-amino-4-oxo-3,4-dihydropteridine core substituted with a

(1S,2R)-1,2,3-trihydroxypropyl side chain at position 6.

Table 1: Physicochemical Properties of L-(-)-Neopterin
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Property Value Reference(s)

IUPAC Name

2-amino-6-[(1S,2R)-1,2,3-

trihydroxypropyl]-3H-pteridin-4-

one

[2]

Synonyms L-erythro-Neopterin

CAS Number 2277-43-2

Chemical Formula C₉H₁₁N₅O₄ [2]

Molecular Weight 253.21 g/mol [2]

Appearance Yellowish solid [3]

Solubility

Practically insoluble in water

(approx. 0.005 g/100 g at

22°C). Soluble in 0.05 M

NaOH.

[3]

Melting Point Data not readily available.

Table 2: Spectroscopic Properties of L-(-)-Neopterin

Spectroscopic
Technique

Wavelength/Shift Details Reference(s)

UV-Vis Absorption
λmax ≈ 254 nm, 360

nm
In neutral buffer.

Fluorescence
Excitation: 353 nm,

Emission: 438 nm
Native fluorescence. [2]

¹H NMR (Predicted)

¹³C NMR (Predicted)

See Figure 2 for

predicted chemical

shifts.

D₂O, 300 MHz.

Mass Spectrometry [M+H]⁺ = 254.0885
High-resolution mass

spectrometry data.
[4]
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Biosynthesis of L-(-)-Neopterin
The biosynthesis of L-(-)-Neopterin is a critical arm of the tetrahydrobiopterin (BH4) synthesis

pathway, originating from guanosine triphosphate (GTP). This process is primarily initiated in

macrophages and dendritic cells upon stimulation by IFN-γ.[1] The pathway involves a series of

enzymatic reactions, with GTP cyclohydrolase I (GCH1) being the rate-limiting enzyme.[5]

The key enzymatic steps are:

GTP cyclohydrolase I (GCH1): This enzyme catalyzes the conversion of GTP to 7,8-

dihydroneopterin triphosphate. The reaction involves the hydrolytic opening of the imidazole

ring of GTP.[6][7]

6-pyruvoyltetrahydropterin synthase (PTPS): This enzyme converts 7,8-dihydroneopterin

triphosphate to 6-pyruvoyltetrahydropterin. This reaction includes the elimination of the

triphosphate group and a stereospecific reduction.[8][9]

Sepiapterin reductase (SPR): In the subsequent step of the BH4 pathway, sepiapterin

reductase catalyzes the NADPH-dependent reduction of an intermediate to form

dihydrobiopterin, a precursor to BH4.[10][11]

L-(-)-Neopterin is formed non-enzymatically from 7,8-dihydroneopterin triphosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678176?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

